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Compound of Interest

Compound Name: CHAPS

Cat. No.: B7881396 Get Quote

For researchers, scientists, and drug development professionals, understanding the proper

handling and disposal of laboratory chemicals is paramount to ensuring a safe working

environment. This guide provides essential, immediate safety and logistical information for the

use of CHAPS (3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate), a zwitterionic

detergent widely utilized for solubilizing membrane proteins and breaking protein-protein

interactions. Adherence to these procedural steps will minimize exposure risks and ensure

compliant disposal of chemical waste.

Key Chemical and Physical Properties of CHAPS
A summary of important quantitative data for CHAPS is provided in the table below. This

information is critical for safe handling and storage.
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Property Value

Molecular Weight 614.88 g/mol

Appearance White crystalline powder

Melting Point 156 - 158°C

Density 1.01 g/mL at 20°C

Solubility in Water 50 mg/mL at 20°C

Critical Micelle Concentration (CMC) 6-10 mM

Purity >98%

Occupational Exposure Limits: It is important to note that no specific occupational exposure

limits, such as Permissible Exposure Limits (PELs) or Threshold Limit Values (TLVs), have

been established for CHAPS. Therefore, it is crucial to handle this chemical with care, always

aiming to minimize any potential exposure.

Personal Protective Equipment (PPE) Protocol
The primary hazards associated with CHAPS include irritation to the skin, eyes, and respiratory

system. The following PPE is mandatory when handling CHAPS to mitigate these risks.

Eye and Face Protection: Wear safety glasses with side shields or chemical splash goggles

that comply with OSHA's 29 CFR 1910.133 or European Standard EN166.

Skin Protection:

Gloves: Chemical-resistant, impervious gloves must be worn. Nitrile gloves are a suitable

choice for incidental contact. Always inspect gloves for tears or punctures before use.

Lab Coat: A standard laboratory coat is required to prevent skin contact.

Respiratory Protection: When handling the solid form of CHAPS, which can generate dust,

use a NIOSH-approved respirator for dusts if adequate ventilation is not available.
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Operational and Disposal Plan for CHAPS
A clear, step-by-step plan for the handling and disposal of CHAPS is essential for laboratory

safety and environmental compliance.

Handling and Experimental Protocol:
Engineering Controls: All handling of solid CHAPS and preparation of solutions should be

conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust or aerosols. Ensure that eyewash stations and safety showers are readily

accessible.

Solution Preparation: When preparing aqueous solutions, slowly add the CHAPS powder to

the water and stir gently to dissolve. Avoid vigorous shaking or stirring to prevent foaming.

Spill Response:

Solid Spills: In the event of a solid spill, carefully sweep up the material to avoid creating

dust and place it into a suitable, labeled container for disposal.

Liquid Spills: For liquid spills, absorb the material with an inert absorbent (e.g., sand,

vermiculite) and collect it in a sealed container for disposal.

Disposal Protocol:
Waste Segregation: All CHAPS waste, whether solid, liquid, or contaminated debris, must be

treated as hazardous chemical waste.

Solid Waste: Unused or expired solid CHAPS, as well as contaminated items like weigh

boats and paper towels, should be placed in a clearly labeled, sealed container designated

for solid chemical waste.

Liquid Waste: All aqueous solutions containing CHAPS must be collected in a designated,

leak-proof hazardous waste container. Do not pour CHAPS solutions down the drain.

Labeling and Storage: All waste containers must be accurately labeled with "Hazardous

Waste" and the full chemical name "CHAPS (3-[(3-Cholamidopropyl)dimethylammonio]-1-
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propanesulfonate)". Store waste containers in a designated satellite accumulation area away

from incompatible materials.

Final Disposal: Arrange for the disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) office, following all local, state, and federal

regulations.

Safe Handling and Disposal Workflow
The following diagram provides a visual representation of the logical steps for safely handling

and disposing of CHAPS in a laboratory setting.
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Caption: A workflow diagram illustrating the key stages of safe CHAPS handling.
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To cite this document: BenchChem. [Essential Guide to Personal Protective Equipment for
Handling CHAPS Detergent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7881396#personal-protective-equipment-for-
handling-chaps]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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